Cas no 2034406-44-3 (3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide)

• Product Name: 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide
• CAS No: 2034406-44-3
• MF: C₂₁H₂₂ClF₃N₂O₂
• MW: 426.859795093536
• CID: 5352372
• Update Time: 2025-10-29

3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-3-(trifluoromethyl)phenyl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

• Inchi： 1S/C21H22ClF3N2O2/c22-18-5-3-14(12-17(18)21(23,24)25)4-6-19(28)27-20(15-7-10-29-11-8-15)16-2-1-9-26-13-16/h1-3,5,9,12-13,15,20H,4,6-8,10-11H2,(H,27,28)
• InChI Key： USCQQFGEBZGRRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)CCC(NC(C1C=NC=CC=1)C1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 529
• XLogP3: 4
• Topological Polar Surface Area: 51.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide

Comprehensive Overview of 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide (CAS No. 2034406-44-3)

The compound 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide, identified by its CAS No. 2034406-44-3, is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethyl group and a pyridine moiety, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of trifluoromethyl groups in drug design?" and "How does pyridine enhance molecular interactions?"

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the 4-chloro-3-(trifluoromethyl)phenyl group in this compound aligns with this trend, as it is known to improve binding affinity to target proteins. Researchers frequently search for "fluorine in medicinal chemistry" or "chloro-trifluoromethylphenyl derivatives," highlighting the growing interest in such functionalities. This compound's oxan-4-yl (tetrahydropyran) group further contributes to its lipophilicity, a critical factor in drug absorption and distribution.

The propanamide linker in 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide offers versatility in molecular design, enabling interactions with various biological targets. This feature resonates with queries like "How do amide bonds influence drug potency?"—a common topic in drug discovery forums. Additionally, the pyridin-3-ylmethyl moiety introduces nitrogen-based hydrogen bonding capabilities, which are pivotal for enhancing selectivity and reducing off-target effects. Such attributes are frequently discussed under "nitrogen heterocycles in pharmaceuticals," a trending search term.

From a synthetic perspective, the compound's complexity necessitates advanced techniques like cross-coupling reactions and reductive amination, topics often explored in "modern organic synthesis methods." Its CAS No. 2034406-44-3 serves as a unique identifier in chemical databases, aiding researchers in accessing spectral data and safety information. The compound's potential applications span kinase inhibition and GPCR modulation, areas of high interest in "targeted therapy development" discussions.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's chloro and trifluoromethyl groups warrant careful handling, aligning with searches for "green chemistry in fluorinated compound synthesis." Its stability under physiological conditions makes it a candidate for further preclinical studies, a topic frequently queried as "how to evaluate compound stability in vitro."

In conclusion, 3-[4-chloro-3-(trifluoromethyl)phenyl]-N-[(oxan-4-yl)(pyridin-3-yl)methyl]propanamide exemplifies the intersection of structural ingenuity and therapeutic potential. Its design addresses key challenges in modern chemistry, such as "improving drug-like properties" and "optimizing heterocyclic scaffolds," making it a valuable subject for ongoing research and innovation.